Bifeprofen
CAS No.: 108210-73-7
VCID: VC0012020
Molecular Formula: C22H25ClN2O3
Molecular Weight: 400.9 g/mol
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Description | Bifeprofen is a chemical compound with the molecular formula C22H25ClN2O3 and a molecular weight of 400.9 g/mol . It is also known by several synonyms, including Bifeprofen [INN], bifeprofene, and bifeprofeno . Bifeprofen has various identifiers, such as CAS number 108210-73-7, UNII 9973I7EX5X, ChEMBL ID CHEMBL2106139, DSSTox Substance ID DTXSID90869481, and NCI Thesaurus Code C73079 . Bifeprofen is listed in the Customs Tariff . PubChem provides both 2D and 3D structures of the compound . A similar, more widely known compound is Ibuprofen, which was initially developed in 1960 as a safer alternative to aspirin . Ibuprofen has the molecular formula C13H18O2 and a molecular weight of 206.2808 . It is practically insoluble in water but very soluble in organic solvents such as ethanol, methanol, acetone, and dichloromethane . |
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CAS No. | 108210-73-7 |
Product Name | Bifeprofen |
Molecular Formula | C22H25ClN2O3 |
Molecular Weight | 400.9 g/mol |
IUPAC Name | [2-(4-methylpiperazin-1-yl)-2-oxoethyl] 2-[4-(2-chlorophenyl)phenyl]propanoate |
Standard InChI | InChI=1S/C22H25ClN2O3/c1-16(22(27)28-15-21(26)25-13-11-24(2)12-14-25)17-7-9-18(10-8-17)19-5-3-4-6-20(19)23/h3-10,16H,11-15H2,1-2H3 |
Standard InChIKey | UGBNNXAIXQVUOI-UHFFFAOYSA-N |
SMILES | CC(C1=CC=C(C=C1)C2=CC=CC=C2Cl)C(=O)OCC(=O)N3CCN(CC3)C |
Canonical SMILES | CC(C1=CC=C(C=C1)C2=CC=CC=C2Cl)C(=O)OCC(=O)N3CCN(CC3)C |
Synonyms | BIFEPROFEN |
PubChem Compound | 185459 |
Last Modified | Feb 18 2024 |
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